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Compound of Interest

Compound Name: Carteolol-d9 Hydrochloride

Cat. No.: B564251

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides essential, immediate safety and logistical
information for Carteolol-d9 Hydrochloride, including operational and disposal plans, to
ensure laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)

When handling Carteolol-d9 Hydrochloride, a comprehensive approach to personal
protection is crucial to minimize exposure and ensure safety. The following personal protective
equipment is recommended.[1][2][3][4]

Engineering Controls:

e Ensure adequate ventilation in the work area.[1]

» Aclosed system or local exhaust ventilation should be installed.[5]

» Safety showers and eye wash stations should be readily accessible.[1][5]

Personal Protective Equipment:

e Eye and Face Protection: Wear safety goggles with side-shields or a face shield.[1][3][5]

» Hand Protection: Use impervious, protective gloves.[1][4][5]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b564251?utm_src=pdf-interest
https://www.benchchem.com/product/b564251?utm_src=pdf-body
https://www.benchchem.com/product/b564251?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-17495A/Carteolol-hydrochloride-SDS-MedChemExpress.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC46432~~PDF~~MTR~~AGHS~~EN~~2021-12-24%2019:29:53~~Carteolol%20hydrochloride~~
https://www.echemi.com/sds/21h-quinolinone-5-3-1-1-dimethylethylamino-pd1807161014.html
https://www.tcichemicals.com/SG/zh/sds/C3015_JP_EN.pdf
https://file.medchemexpress.com/batch_PDF/HY-17495A/Carteolol-hydrochloride-SDS-MedChemExpress.pdf
https://www.tcichemicals.com/BE/en/sds/C3015_EU_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-17495A/Carteolol-hydrochloride-SDS-MedChemExpress.pdf
https://www.tcichemicals.com/BE/en/sds/C3015_EU_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-17495A/Carteolol-hydrochloride-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/21h-quinolinone-5-3-1-1-dimethylethylamino-pd1807161014.html
https://www.tcichemicals.com/BE/en/sds/C3015_EU_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-17495A/Carteolol-hydrochloride-SDS-MedChemExpress.pdf
https://www.tcichemicals.com/SG/zh/sds/C3015_JP_EN.pdf
https://www.tcichemicals.com/BE/en/sds/C3015_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Skin and Body Protection: Wear impervious clothing to prevent skin contact.[1][4][5]

» Respiratory Protection: In case of insufficient ventilation or potential for dust/aerosol
formation, use a suitable respirator.[1][2] For significant exposure risk, a NIOSH (US) or CEN
(EV) certified air-purifying respirator with HEPA cartridges may be necessary.[6]

Quantitative Data Summary

The following table summarizes the key quantitative data for Carteolol-d9 Hydrochloride and
its non-deuterated counterpart, Carteolol Hydrochloride.

Property Value Source
Chemical Formula C16H16D9CIN203 [7]
Molecular Weight 337.89 g/mol [7]
CAS Number 1346602-13-8 [7]
Purity >95% (HPLC) [7]
Storage Temperature -20°C [7]

Acute Oral Toxicity (LD50, Rat) 1330 mg/kg (for Carteolol HCI)  [5]

GHS Hazard Statement H302: Harmful if swallowed [1][3]

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for safely preparing a stock solution of Carteolol-d9
Hydrochloride.

Materials:
» Carteolol-d9 Hydrochloride powder
o Appropriate solvent (e.g., DMSO, Ethanol)

e Analytical balance
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Weighing paper or boat

Spatula

Volumetric flask

Pipettes

Vortex mixer or sonicator

Personal Protective Equipment (as specified above)
Chemical fume hood

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the
chemical fume hood is operational.

Weighing:
o Tare the analytical balance with a clean weighing paper or boat.

o Carefully weigh the desired amount of Carteolol-d9 Hydrochloride powder using a clean
spatula. Avoid creating dust.

Solubilization:
o Transfer the weighed powder to the volumetric flask.
o Add a portion of the desired solvent to the flask.

o Gently swirl the flask to dissolve the powder. If necessary, use a vortex mixer or sonicator
to ensure complete dissolution.

Final Volume Adjustment:

o Once the powder is fully dissolved, add the solvent to the calibration mark on the
volumetric flask.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b564251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Cap the flask and invert it several times to ensure a homogenous solution.

e Labeling and Storage:

o Clearly label the flask with the compound name, concentration, solvent, and date of
preparation.

o Store the stock solution at the recommended temperature of -20°C.[7]
e Decontamination and Disposal:
o Clean all equipment used in the procedure.

o Dispose of all contaminated materials, including weighing paper, pipette tips, and gloves,
in a designated hazardous waste container according to institutional and local regulations.

Diagrams

Experimental Workflow for Handling Carteolol-d9 Hydrochloride
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Caption: Workflow for the safe handling and preparation of Carteolol-d9 Hydrochloride

solutions.

Disposal Plan
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Proper disposal of Carteolol-d9 Hydrochloride and its containers is essential to prevent
environmental contamination and ensure compliance with regulations.

e Unused Material: Dispose of unused Carteolol-d9 Hydrochloride as hazardous waste. Do
not discard it in the regular trash or pour it down the drain.

o Contaminated Materials: All materials that have come into contact with Carteolol-d9
Hydrochloride, such as gloves, weighing papers, and pipette tips, should be collected in a
designated, sealed container for hazardous waste.

o Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The
rinsate should be collected and disposed of as hazardous waste. The rinsed container can
then be disposed of according to institutional guidelines.

o Waste Disposal Vendor: All hazardous waste should be handled and disposed of by a
licensed waste disposal company in accordance with local, regional, and national
regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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